Lewis X tetraose-Nacetyl-spacer1-NH2
Description
Lewis X tetraose-Nacetyl-spacer1-NH2 is a synthetic glycan derivative featuring the Lewis X (LeX) antigen motif—a trisaccharide structure (Galβ1-4[Fucα1-3]GlcNAc) extended with an additional N-acetylglucosamine (GlcNAc) residue. The compound is modified with a spacer (spacer1) and an amino (-NH2) group, enabling its use in bioconjugation, diagnostic assays, and glycobiology research . This derivative is commercially available through suppliers like Xi’an Qiyue Biological Technology and Elicityl, emphasizing its role in studying carbohydrate-protein interactions, particularly in cancer-associated glycans .
Properties
Molecular Formula |
C26H45NO21 |
|---|---|
Synonyms |
Galβ1-4(Fucα1-3)GlcNAcβ1-3Galβ-NAc-sp1-NH2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
The structural versatility of LeX derivatives enables diverse applications:
Cancer Research: Non-sialylated LeX derivatives (e.g., spacer1-NH2) help dissect the role of fucosylation in tumor progression, independent of sialic acid-mediated interactions .
Diagnostics: spacer1-NH2’s amine group allows covalent attachment to ELISA plates, improving detection sensitivity for anti-LeX antibodies .
Therapeutic Development: Propargyl derivatives enable modular glycan-drug conjugates, while spacer1-NH2 supports stable glycan-coated nanoparticles .
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